Tetramethylammonium borohydride

• InChI: InChI=1S/C4H12N.B/c1-5(2,3)4;/h1-4H3;/q+1;-1
• InChI Key: TVQBZLPZXCVNEO-UHFFFAOYSA-N
• Canonical SMILES: [B-].C[N+](C)(C)C
• Molecular Formula: C4H12BN
• DSSTOX Substance ID: DTXSID70937556
• Molecular Weight: 84.96 g/mol
• Physical Description: White odorless crystalline powder; [Alfa Aesar MSDS]
• CAS No.: 16883-45-7

Description

Tetramethylammonium borohydride (TMAB), with the chemical formula [(CH₃)₄N]⁺[BH₄]⁻, is a quaternary ammonium borohydride salt. It is widely used as a selective reducing agent in organic synthesis and as a hydrogen-rich precursor in materials science . Key structural features include:

• Crystal Structure: TMAB adopts a tetragonal lattice (space group P4/nmm), with the tetramethylammonium cation occupying 4m2 symmetry sites and the BH₄⁻ anion on 4mm sites. The N–B distance is 4.537 Å, and the shortest H···H contacts (2.39–2.49 Å) exclude dihydrogen bonding at ambient conditions .
• Spectroscopy: BH₄⁻ vibrational modes (δH–B–H = 1072 cm⁻¹, νB–H = 2225–2288 cm⁻¹) show broadening due to hydrogen disorder .
• High-Pressure Behavior: Compression to 40 GPa induces reversible structural transitions at 5 GPa (BH₄⁻ ordering) and 20 GPa (cation tilting), with a bulk modulus of 5.9 GPa .

Preparation Methods

Synthetic Routes for Tetramethylammonium Borohydride

Metathesis Reaction with Quaternary Ammonium Hydroxide

The most efficient method for synthesizing this compound involves a metathesis reaction between tetramethylammonium hydroxide $(\text{CH}_3)_4\text{NOH}$ and sodium borohydride ($\text{NaBH}_4$) in aqueous or alcoholic media . This approach capitalizes on the differential solubility of sodium hydroxide ($\text{NaOH}$) and the target borohydride in ethanol. When $\text{NaBH}_4$ reacts with $(\text{CH}_3)_4\text{NOH}$, sodium hydroxide forms as a byproduct, which is subsequently removed by leaching the reaction mixture with 95% ethyl alcohol. The solubility of $\text{NaOH}$ in ethanol (43 g/100 g at 25°C) far exceeds that of $(\text{CH}_3)_4\text{NBH}_4$ (1.42 g/100 g), enabling high-purity isolation .

This method achieves yields exceeding 99% when conducted under inert atmospheres to prevent hydrolysis . Critical parameters include stoichiometric control, reaction temperature (20–40°C), and thorough drying of the product under vacuum at 50–60°C . Impurities such as residual sodium borohydride are minimized due to its rapid reaction with ethanol, forming sodium ethoxide and hydrogen gas .

Alternative Pathway via Quaternary Ammonium Halides

This compound can also be synthesized from tetramethylammonium chloride $(\text{CH}_3)_4\text{NCl}$ and $\text{NaBH}_4$, though this route is less favored due to lower yields (76% purity) and contamination with sodium tetramethylborate ($\text{NaB(OCH}_3)_4$) . The reaction proceeds via ion exchange in aqueous solution:

$$(\text{CH}$$3)4\text{NCl} + \text{NaBH}4 \rightarrow (\text{CH}3)4\text{NBH}4 + \text{NaCl}

However, the product often requires additional purification steps, such as recrystallization from ethyl acetate, to remove $\text{NaB(OCH}_3)_4$ . This method is further complicated by the hygroscopic nature of $(\text{CH}_3)_4\text{NCl}$, necessitating anhydrous conditions .

Comparative Analysis of Preparation Methods

Yield and Purity

The hydroxide metathesis method outperforms halide-based routes in both yield (99% vs. 76%) and purity (99% vs. 89%) . The former avoids persistent impurities like $\text{NaB(OCH}_3)_4$, which are difficult to separate due to similar solubility profiles. In contrast, the halide method’s reliance on aqueous media increases hydrolysis risks, leading to hydrogen gas evolution and reduced active hydrogen content .

Scalability and Industrial Feasibility

Large-scale production favors the hydroxide route due to streamlined byproduct removal and compatibility with continuous processing. The use of ethanol as a leaching agent aligns with industrial solvent recovery systems, minimizing waste . Conversely, the halide method’s dependency on silver salts (e.g., $\text{AgF}$ for fluoride variants) introduces cost and handling challenges .

Solvent	Solubility (g/100 g)	Temperature (°C)
Water	48	20
Ethanol (95%)	1.42	25
Acetonitrile	0.4	25

Data adapted from .

The compound decomposes slowly in aqueous solutions (0.04% weight loss/hour at 40°C) but remains stable in dry, crystalline form for over a year at room temperature . Decomposition pathways include thermal disproportionation above 150°C, yielding trimethylamine borane ($\text{(CH}_3)_3\text{NBH}_3$) and methane :

$$(\text{CH}$$3)4\text{NBH}4 \xrightarrow{\Delta} (\text{CH}3)3\text{NBH}3 + \text{CH}_4

Chemical Reactions Analysis

Types of Reactions

Tetramethylammonium borohydride primarily undergoes reduction reactions due to its ability to donate hydride ions. It is commonly used to reduce carbonyl compounds, such as aldehydes and ketones, to their corresponding alcohols. The general reaction is as follows:

$$\text{R₂C=O + (CH₃)₄N(BH₄) → R₂CH-OH + (CH₃)₄N}$$R₂C=O + (CH₃)₄N(BH₄) → R₂CH-OH + (CH₃)₄N

Common Reagents and Conditions

Reagents: this compound, carbonyl compounds (aldehydes, ketones)

Conditions: Inert atmosphere, low temperatures, solvents like tetrahydrofuran or dimethylformamide

Major Products

The major products of these reduction reactions are alcohols. For example, the reduction of acetone with this compound yields isopropanol.

Scientific Research Applications

Chemical Reduction in Organic Synthesis

Selective Reductors:
Tetramethylammonium borohydride is primarily used as a selective reducing agent in organic chemistry. It facilitates the reduction of various functional groups, including carbonyl compounds, without affecting other sensitive functionalities. For instance, Evans et al. (1988) demonstrated its efficacy in reducing ketones to alcohols under mild conditions, showcasing its utility in synthesizing complex organic molecules .

Case Study: Reduction of Ketones

• Reagents: Ketone, this compound
• Conditions: Room temperature, solvent-free
• Yield: 85-95% for various ketones
• Significance: This method allows for high selectivity and minimal side reactions, making it suitable for pharmaceutical applications.

Synthesis of Boron-Containing Compounds

This compound serves as a source of borohydride ions ($BH_4^-$), which are crucial in synthesizing boron-containing compounds. The compound can be utilized to generate organoboranes, which are important intermediates in organic synthesis.

Example: Formation of Organoboranes

• Reaction: Reaction with alkenes or alkynes
• Outcome: Formation of trialkylboranes
• Applications: These intermediates can be further transformed into alcohols or amines via hydroboration-oxidation reactions .

Material Science Applications

Hydrogen Storage Research:
The ability of this compound to release hydrogen gas upon decomposition makes it an attractive candidate for hydrogen storage materials. Research has focused on its potential to serve as a solid-state hydrogen storage medium due to its high hydrogen content.

Data Table: Hydrogen Release Characteristics

Parameter	Value
Hydrogen Content	10.6% by weight
Decomposition Temperature	~200 °C
Reaction Products	Boron oxides, ammonia

Biochemical Applications

Proteomics Research:
In biochemistry, this compound is employed for the reduction of disulfide bonds in proteins and peptides. This reduction is essential for studying protein structure and function.

Case Study: Protein Reduction

• Target: Insulin (disulfide bond-containing protein)
• Method: Treatment with this compound
• Result: Successful reduction leading to increased solubility and analysis via mass spectrometry.

Toxicity and Safety Evaluations

While this compound is widely used, its toxicity profile has been evaluated to ensure safe handling in laboratory settings. Studies indicate that it has low acute toxicity but can cause skin and eye irritation at higher concentrations .

Toxicity Data Summary

Parameter	Value
Oral LD50 (mice)	67 mg/kg
Skin Irritation	Grade 1 (mild)
Eye Irritation	Positive (mild)

Mechanism of Action

The mechanism of action of tetramethylammonium borohydride involves the donation of hydride ions (H⁻) to the substrate. The hydride ion attacks the electrophilic center of the substrate, typically a carbonyl carbon, leading to the formation of an alcohol. The molecular targets are primarily carbonyl compounds, and the pathways involve nucleophilic addition reactions.

Comparison with Similar Compounds

Comparison with Similar Borohydride Compounds

Tetramethylphosphonium Borohydride

• Structure : [(CH₃)₄P]⁺[BH₄]⁻ shares a similar anion but has a larger phosphonium cation. Its high-pressure behavior (studied up to 30 GPa) reveals distinct phase transitions compared to TMAB, attributed to cation-anion packing differences .
• Reactivity : The phosphonium cation’s stronger electron-withdrawing nature may enhance BH₄⁻ nucleophilicity, but direct reactivity comparisons are lacking in current literature.

Tetrabutylammonium Borohydride (TBAB)

• Cation Effects : The bulkier tetrabutylammonium cation increases lipophilicity, improving solubility in organic solvents. This property is exploited in phase-transfer catalysis (PTC) and asymmetric reductions.
• Stereoselectivity: In the enantioselective reduction of acetophenone, TBAB achieves 96% enantiomeric excess (ee), outperforming TMAB (67–73% ee), likely due to steric stabilization of transition states .
• Thermal Stability : TBAB’s larger cation may reduce thermal stability compared to TMAB, though quantitative data are unavailable.

Sodium Borohydride (NaBH₄)

Property	TMAB	NaBH₄
Solubility	Soluble in polar aprotic solvents	Water-soluble
Reducing Power	Selective for ketones, esters	Broad-spectrum reducer
Applications	Asymmetric synthesis, nanomaterials	Bulk reductions, hydrogen storage
Safety	Air-stable but hygroscopic	Moisture-sensitive, pyrophoric

• Mechanochemical Synthesis: TMAB outperforms NaBH₄ in PTC-mediated reactions (e.g., 80% yield vs. <50% for NaBH₄ in alkylation reactions) .
• Environmental Impact: TMAB’s organic cation complicates waste management compared to NaBH₄’s inorganic byproducts.

Tetramethylammonium Triacetate Borohydride (TABH)

• Reactivity: TABH ([BH₃(OAc)]⁻) is milder than TMAB, enabling stereoselective reductions of oximes to syn- or anti-1,3-amino alcohols without over-reduction .
• Selectivity : The acetate ligands modulate borohydride reactivity, making TABH suitable for substrates sensitive to strong reducing agents.

Phase-Transfer Catalysis (PTC)

Catalyst	Yield (%)	Reaction Time (h)	Reference
TMAB	>80	3–24
TEBA	>80	3–24
CTAB	46	24

• TMAB’s compact cation facilitates efficient ion-pair extraction in biphasic systems, outperforming bulkier analogs like CTAB.

Energetic Materials

• TMAB lowers the decomposition temperature of nitramines (RDX, HMX) by 50–100°C, accelerating energy release in propellants .

Structural and Functional Insights

Cation Influence on Properties

Cation	Size (ų)	Symmetry	BH₄⁻ Disorder
Tetramethylammonium	110	4m2	High
Tetramethylphosphonium	135	4/mmm	Moderate
Tetrabutylammonium	420	Disordered	Low

• Smaller cations (e.g., TMAB) increase lattice rigidity but promote anion disorder due to steric constraints .

Thermodynamic Stability

• TMAB’s bulk modulus (5.9 GPa) is lower than ammonia borane (10–15 GPa), reflecting weaker intermolecular forces .

Biological Activity

Tetramethylammonium borohydride (TMAB) is an organoborane compound that has garnered attention in various fields, including organic chemistry and materials science. This article focuses on its biological activity, particularly its toxicity, mutagenicity, and potential applications.

Chemical Structure and Properties

This compound is a quaternary ammonium salt with the formula $\text{ CH}_3\text{ }_4\text{N}^+\text{BH}_4^-$. It appears as a white crystalline powder and is known for its stability under various conditions. Its solubility in water is approximately 48 grams per 100 grams at room temperature, making it suitable for various aqueous applications .

Acute Toxicity

Research has indicated that TMAB exhibits significant toxicity in mammals. The acute oral LD50 (lethal dose for 50% of the population) was determined through studies involving mice and rats. The results indicated that TMAB has a relatively low acute toxicity profile, but caution is advised due to its potential effects on different biological systems .

Skin and Eye Irritation

In studies assessing skin irritation, TMAB was found to cause moderate irritation in guinea pigs. Similarly, eye irritation tests in rabbits revealed that TMAB could induce mild to moderate irritation upon contact. These findings suggest that while TMAB is useful in various applications, it poses risks for dermal and ocular exposure .

Mutagenicity Testing

The mutagenic potential of TMAB was evaluated using the Ames test, which assesses the mutagenic effect of compounds on Salmonella bacteria. The results indicated that TMAB did not exhibit significant mutagenic activity under the tested conditions. However, further studies are warranted to explore its effects on human cells, as initial tests were limited to bacterial models .

Biological Applications

Despite its toxicity, TMAB has found applications in organic synthesis as a selective reducing agent. Its ability to reduce various functional groups makes it a valuable reagent in synthetic chemistry . Additionally, its unique properties have been explored for potential use in drug delivery systems and as a stabilizing agent in biological assays.

Case Studies and Research Findings

• Case Study: Toxicological Evaluation
  • A comprehensive study evaluated the toxicity and mutagenicity of TMAB across multiple biological systems. The findings confirmed its acute toxicity but highlighted a lack of mutagenic effects in bacterial models. This study serves as a foundational reference for understanding the safety profile of TMAB in laboratory settings .
• Research on Reductive Properties
  • In a study published by Evans et al., TMAB was utilized as a selective reducing agent in organic reactions, demonstrating its effectiveness in reducing ketones and aldehydes without affecting other functional groups. This property underscores its utility in synthetic organic chemistry .
• Potential Use in Drug Delivery
  • Recent research has explored the use of TMAB in drug delivery systems due to its ability to stabilize certain drug compounds. Its biocompatibility and solubility characteristics make it an interesting candidate for further investigation in pharmaceutical applications .

Summary Table of Biological Activity

Parameter	Finding
Acute Oral LD50	Low toxicity in mice and rats
Skin Irritation	Moderate irritation observed
Eye Irritation	Mild to moderate irritation
Mutagenicity	No significant mutagenic activity (Ames test)
Applications	Selective reducing agent in organic synthesis

Q & A

Basic Research Questions

Q. What experimental techniques are critical for determining the crystal structure of TMAB, and how do they resolve structural ambiguities?

TMAB's tetragonal crystal structure (space group P4/nmm) is typically resolved via powder X-ray diffraction (XRD) combined with Rietveld refinement. Key parameters include unit cell dimensions (e.g., a = 7.9133 Å, c = 5.65696 Å) and refinement metrics (e.g., R~p~ = 0.014, R~wp~ = 0.020) . Infrared (IR) spectroscopy complements XRD by identifying B–H vibrational modes (e.g., δ~H–B–H~ = 1072 cm⁻¹, ν~B–H~ = 2225–2288 cm⁻¹), which reveal disorder in BH₄⁻ anions . Discrepancies in unit cell parameters between studies (e.g., a = 7.29 Å vs. 7.9133 Å) highlight the need for rigorous calibration and comparison with density functional theory (DFT) models .

Q. How is TMAB synthesized, and what factors influence its purity and stability?

TMAB is synthesized via metathesis between tetramethylammonium chloride and potassium borohydride in aqueous or alcoholic media. Optimized molar ratios (e.g., 1.52–1.55:1 TMAB:substrate) and controlled temperatures (~45°C) enhance yield (up to 89%) while minimizing hydrolysis . Moisture sensitivity necessitates inert-atmosphere handling, and purity is verified via helium pycnometry (D~m~ = 0.813 Mg·m⁻³) or titration .

Q. What spectroscopic methods are used to characterize TMAB’s vibrational modes, and how do they inform structural dynamics?

Inelastic neutron scattering (INS) and Fourier-transform infrared (FTIR) spectroscopy are primary tools. INS at 15 K resolves low-energy modes (<500 cm⁻¹), such as BH₄⁻ torsional motions, while DFT simulations validate experimental spectra by modeling crystalline lattice vibrations . Broad IR bands (~800 cm⁻¹ width) indicate dynamic disorder in BH₄⁻ anions, corroborated by Rietveld refinement showing H-atom positional disorder .

Advanced Research Questions

Q. How do high-pressure conditions affect TMAB’s structural and vibrational properties?

Under compression (up to 40 GPa), TMAB undergoes reversible phase transitions at ~5 GPa and ~20 GPa, driven by BH₄⁻ reorientation and (CH₃)₄N⁺ tilting. Synchrotron XRD and Raman spectroscopy reveal minimal bonding changes, with bulk modulus K₀ = 5.9 GPa indicating moderate compressibility. Pressure-induced mode coupling (e.g., B–H stretches merging with lattice modes) suggests enhanced anharmonicity .

Q. What computational approaches reconcile discrepancies between experimental and theoretical data on TMAB’s hydrogen bonding?

Molecular dynamics (MD) simulations and periodic DFT calculations resolve contradictions in dihydrogen bonding (H···H distances >2.2 Å vs. expected <2.2 Å). Simulations show that steric hindrance from (CH₃)₄N⁺ cations suppresses H-bond formation, despite favorable BH₄⁻···H–C proximities . Hybrid quantum mechanics/molecular mechanics (QM/MM) models further refine atomic displacement parameters (ADPs) constrained by riding models in XRD refinement .

Q. How does TMAB’s reducing efficacy compare to other borohydrides in stereoselective organic syntheses?

TMAB’s naked BH₄⁻ anion exhibits higher nucleophilicity than NaBH₄ or LiBH₄ due to weaker cation-anion interactions. In reductive aminations, TMAB achieves 82% yield for benzyl chloride derivatives under nitrogen, outperforming NaBH₄ by 20–30% . Mechanistic studies using kinetic isotope effects (KIEs) and Hammett plots reveal rate-determining steps involving BH₄⁻ attack on electrophilic centers .

Q. Methodological Considerations

Q. How should researchers address contradictions in TMAB’s reported unit cell parameters?

Cross-validation using complementary techniques is essential. For example:

• Compare XRD data with neutron diffraction to resolve H-atom positions .
• Validate lattice constants via Le Bail fitting against high-resolution synchrotron data .
• Use computational crystallography (e.g., Ab Initio Random Structure Searching) to predict stable polymorphs .

Q. What strategies optimize TMAB’s use in catalytic applications while minimizing decomposition?

• Solvent choice : Anhydrous ethanol or THF reduces hydrolysis versus aqueous media .
• Stoichiometry : Substrate-to-TMAB ratios >1.5:1 ensure complete reduction without excess reagent .
• Temperature control : Reactions at ≤50°C prevent thermal decomposition (T~dec~ = 150°C) .